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Compound of Interest

Compound Name: tert-Butyl propiolate

Cat. No.: B084159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on tert-Butyl propiolate, a common reagent in organic

synthesis.

Core Molecular Data
Tert-Butyl propiolate is an ester characterized by the presence of an alkyne functional group,

making it a valuable building block in the synthesis of more complex molecules, including

heterocycles and unsaturated amino acids.[1] Its key quantitative properties are summarized

below.

Property Value Reference

Molecular Formula C₇H₁₀O₂ [2][3]

Molecular Weight 126.15 g/mol [1][2][4][5]

Linear Formula HC≡CCOOC(CH₃)₃ [4]

CAS Number 13831-03-3 [2][3]

Experimental Protocols & Methodologies
The determination of a compound's molecular formula and weight is a foundational step in

chemical analysis.
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Methodology for Molecular Formula Determination:

Elemental Analysis: This technique determines the mass percentages of each element

(Carbon, Hydrogen, Oxygen) in a sample of tert-Butyl propiolate.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) can provide a highly

accurate mass-to-charge ratio of the molecular ion, which allows for the determination of the

precise elemental composition, confirming the molecular formula of C₇H₁₀O₂.

Methodology for Molecular Weight Determination:

Calculation from Formula: Once the molecular formula (C₇H₁₀O₂) is established, the

molecular weight is calculated by summing the atomic weights of the constituent atoms (7 x

Carbon, 10 x Hydrogen, 2 x Oxygen).

Mass Spectrometry: This technique directly measures the mass-to-charge ratio of the

molecule, providing a direct measurement of the molecular weight.[5]

Conceptual Workflow
The following diagram illustrates the logical workflow for characterizing a chemical compound

like tert-Butyl propiolate.
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Step 1: Isolation & Purification

Step 2: Structural Analysis

Step 3: Data Interpretation

Step 4: Final Characterization

Crude Sample

Purified tert-Butyl Propiolate

Chromatography

Elemental Analysis Mass Spectrometry (MS) NMR / IR Spectroscopy

Determine % Composition Determine Molecular Ion Peak Identify Functional Groups

Molecular Formula
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Click to download full resolution via product page

Workflow for Chemical Compound Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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